5-Chloro-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 5-chloro-1-methyl-3-phenylpyrazole-4-carbaldehyde
• InChI: InChI=1S/C11H9ClN2O/c1-14-11(12)9(7-15)10(13-14)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key: LIUUTPYWKXCVCS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C2=CC=CC=C2)C=O)Cl
• Molecular Formula: C11H9ClN2O
• DSSTOX Substance ID: DTXSID60377068
• Molecular Weight: 220.65 g/mol
• CAS RN: 883-38-5

Description

5-Chloro-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde is a chemical compound with the linear formula C11H9ClN2O. It has a molecular weight of 220.65 g/mol. The IUPAC name for this compound is 5-chloro-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde.

Synthesis Analysis

The compound can be synthesized from 3-methyl-1-phenyl-1H pyrazol-5 (4H)-one under Vilsmeier-Haack reaction conditions.

Molecular Structure Analysis

The aldehydic fragment is almost coplanar with the adjacent pyrazole ring, but the two ring planes are inclined at 72.8 (1)º.

Chemical Reactions Analysis

5-Chloro-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehydes can undergo Sonogashira cross-couplings to give the corresponding 5-alkynyl-1H-pyrazole-4-carbaldehydes, which can be transformed into different pyrazolo [4,3-c]pyridines. Oximes derived from the alkynylaldehydes can be transformed into various 1-phenylpyrazolo [4,3-c]pyridine 5-oxides.

Physical And Chemical Properties Analysis

The compound is solid at room temperature. It has a XLogP3-AA value of 2.7, which is a measure of its lipophilicity.

Scientific Research Applications

Synthesis of Smoothened Antagonists

This compound serves as a reactant in the synthesis of (aminomethyl)pyrazoles, which act as Smoothened antagonists . .

ORL1 Receptor Antagonists

It is also used in the preparation of ORL1 receptor antagonists . .

Anticonvulsant Property

Another application involves its participation in synthesizing derivatives with potential anticonvulsant properties . .

Crystal Structure Analysis

The compound has been used in syntheses to produce new pyrazole derivatives, and its crystal structure has been determined by X-ray diffraction method. .

Chemical Synthesis

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Corrosion Protection for Mild Steel

In material science, this compound has been synthesized and studied for its corrosion protection properties for mild steel in acidic environments. .

Safety and Hazards

The compound is classified as Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3 according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The precautionary statements include P261, P264, P271, P280, P302 + P352, and P305 + P351 + P338.

Future Directions

The compound is a highly versatile intermediate for the synthesis of thiolates, azides, amines, and fused pyrazolo heterocycles via cyclocondensation reactions. It is currently being tested and clinically evaluated as a potential new drug.